2-Amino-4-chloro-3-hydroxybenzoic acid hydrobromide

• IUPAC Name: 2-amino-4-chloro-3-hydroxybenzoic acid;hydrobromide
• InChI: InChI=1S/C7H6ClNO3.BrH/c8-4-2-1-3(7(11)12)5(9)6(4)10;/h1-2,10H,9H2,(H,11,12);1H
• InChI Key: IWWYROJWKWCLIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C(=O)O)N)O)Cl.Br
• Molecular Formula: C7H7BrClNO3
• Molecular Weight: 268.49 g/mol

Description

“2-Amino-4-chloro-3-hydroxybenzoic acid hydrobromide” is a chemical compound with the CAS Number: 2230807-81-3. It has a molecular weight of 268.49 and its IUPAC name is 2-amino-4-chloro-3-hydroxybenzoic acid hydrobromide. This compound belongs to the class of organic compounds known as hydroxybenzoic acid derivatives. These are compounds containing a hydroxybenzoic acid (or a derivative), which is a benzene ring bearing a carboxyl and a hydroxyl groups.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H6ClNO3.BrH/c8-4-2-1-3 (7 (11)12)5 (9)6 (4)10;/h1-2,10H,9H2, (H,11,12);1H. This code provides a specific string of characters that represent the molecular structure of the compound.

Scientific Research Applications

Material Science: Nonlinear Optical Properties

2-Amino-4-chloro-3-hydroxybenzoic acid hydrobromide: . The compound’s ability to exhibit second-order hyperpolarizability makes it a candidate for enhancing the performance of nonlinear optical materials.

Organic Synthesis: Building Block

This compound serves as a versatile building block in organic synthesis. .

Pharmaceutical Research: Drug Development

In pharmaceutical research, 2-Amino-4-chloro-3-hydroxybenzoic acid hydrobromide is used in the synthesis of potential drug candidates. .

Analytical Chemistry: Chromatography

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Chemical Education: Laboratory Synthesis

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Environmental Science: Pollutant Degradation

Research has explored the use of 2-Amino-4-chloro-3-hydroxybenzoic acid hydrobromide in the degradation of environmental pollutants. .

Safety and Hazards

The safety information for this compound includes several hazard statements: H315, H319, H335. These indicate that the compound can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.

Mechanism of Action

Target of Action

The primary target of 2-Amino-4-chloro-3-hydroxybenzoic acid hydrobromide is the enzyme 3-hydroxyanthranilate 3,4-dioxygenase . This enzyme is found in the bacterium Ralstonia metallidurans .

Mode of Action

The compound interacts with its target enzyme by catalyzing the oxidative ring opening of 3-hydroxyanthranilate to 2-amino-3-carboxymuconate semialdehyde . This semialdehyde then spontaneously cyclizes to form quinolinate .

Biochemical Pathways

The biochemical pathway affected by this compound involves the conversion of 3-hydroxyanthranilate to quinolinate . Quinolinate is a key intermediate in the biosynthesis of nicotinamide adenine dinucleotide (NAD+), a crucial coenzyme in cellular redox reactions.

Pharmacokinetics

Information about its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its bioavailability, is currently unavailable .

Result of Action

The result of the compound’s action is the production of quinolinate, an important intermediate in the biosynthesis of NAD+ . This can have significant effects at the molecular and cellular levels, given the crucial role of NAD+ in various cellular processes.